1,3-Dimethylphospholane

• CAS No.: 38864-35-6
• Molecular Formula: C6H13P
• Molecular Weight: 116.14 g/mol
• IUPAC Name: 1,3-dimethylphospholane
• InChI: InChI=1S/C6H13P/c1-6-3-4-7(2)5-6/h6H,3-5H2,1-2H3
• InChI Key: OHUGTIQVYVFECV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCP(C1)C

Description

1,3-Dimethylphospholane is a five-membered phosphacycle with methyl substituents at the 1- and 3-positions. Its structural rigidity and stereochemical properties make it valuable in asymmetric catalysis and ligand design. The compound is typically synthesized via stereospecific reduction of 1,3-dimethylphospholane 1-oxide using phenylsilane, which proceeds with complete retention of configuration at phosphorus . This method yields optically active phosphines critical for chiral metal complexes. The compound’s stereochemical integrity is maintained during reactions, as demonstrated by the decomposition of phosphonium salts like 1,3-dimethyl-1-phenylphospholanium bromide, which retains configuration during cleavage to form phosphine oxides .

Key physical properties include a molecular formula of C₆H₁₁P, though derivatives like (2S,5S)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane (CAS 695816-47-8) have extended structures with molecular weights up to 264.3 g/mol . These variants are often liquids at room temperature, with densities around 1.103 g/mL and flash points exceeding 110°C .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Dimethylphospholane can be synthesized through several methods. One common approach involves the reaction of 1,3-dichloropropane with a phosphorus trihalide, followed by reduction with a suitable reducing agent. Another method includes the cyclization of 1,3-dihalopropanes with phosphine reagents under controlled conditions.

Industrial Production Methods

Industrial production of 1,3-dimethylphospholane typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethylphospholane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phospholane oxides.

Reduction: Reduction reactions can yield phospholane derivatives with different substituents.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the phospholane ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions include phospholane oxides, substituted phospholanes, and various phosphine derivatives.

Scientific Research Applications

1,3-Dimethylphospholane has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry and as a building block in organic synthesis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1,3-dimethylphospholane involves its interaction with molecular targets through its phosphorus atom. The compound can form coordination complexes with metals, influencing catalytic activity and reaction pathways. Its unique structure allows it to participate in various chemical transformations, making it a versatile reagent in synthetic chemistry.

Comparison with Similar Compounds

3-Methylphospholane

• Structure : Single methyl group at the 3-position.
• Reactivity : Direct esterification of 1-hydroxy-3-methylphospholane 1-oxide with alcohols under microwave (MW) irradiation yields cyclic phosphinates in 59–86% yields, forming a 1:1 mixture of diastereomers .
• Applications : Less steric hindrance compared to dimethyl derivatives, making it suitable for simpler ligand systems.

3,4-Dimethylphospholane

• Structure : Methyl groups at 3- and 4-positions.
• Reactivity : Esterification produces three isomers (racemate + two diastereomers) in 50–72% yields due to increased steric and electronic complexity .
• Key Difference : Higher isomer diversity compared to 1,3-dimethylphospholane, which retains simpler stereochemical outcomes during synthesis .

Bisphospholane Ligands: Me-DUPHOS and Derivatives

Me-DUPHOS [(2S,5S)-1,1′-(1,2-Phenylene)bis(2,5-dimethylphospholane)]

• Structure : Two 2,5-dimethylphospholane units linked via a phenylene group (CAS 136735-95-0; MW 306.36 g/mol) .
• Synthesis : Derived from 1,3-dimethylphospholane precursors through Grignard or coupling reactions.
• Applications : Widely used in asymmetric hydrogenation and hydroboration. For example, rhodium complexes of Me-DUPHOS achieve high enantioselectivity (>90% ee) in catalytic cycles .
• Comparison: The extended π-system in Me-DUPHOS enhances metal-ligand cooperativity compared to monomeric 1,3-dimethylphospholane, which lacks such conjugation .

Reactivity and Stereochemical Outcomes

Compound	Reduction Method	Stereospecificity	Yield	Isomer Ratio	Reference
1,3-Dimethylphospholane 1-oxide	Phenylsilane	100% retention	>90%	Single configuration
3-Methylphospholane 1-oxide	MW-assisted esterification	N/A	59–86%	1:1 diastereomers
3,4-Dimethylphospholane 1-oxide	PTC/MW esterification	N/A	50–72%	2:1:1 (three isomers)

Key Trends :

• Steric Effects : Dimethyl derivatives (e.g., 3,4-dimethyl) exhibit lower yields and higher isomer complexity due to steric hindrance.
• Stereochemical Control : 1,3-Dimethylphospholane outperforms analogues in stereochemical retention, critical for chiral catalyst design .